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Compound of Interest

Compound Name: Cabotegravir-d5

Cat. No.: B10820234 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the manufacturers,

suppliers, and critical technical data for research-grade Cabotegravir-d5. It is designed to

assist researchers, scientists, and drug development professionals in sourcing high-quality

deuterated Cabotegravir and in understanding its application as an internal standard for

quantitative analysis. This document outlines the chemical properties, quality specifications

from various suppliers, and detailed experimental protocols for its use.

Introduction to Cabotegravir-d5
Cabotegravir is a potent HIV-1 integrase strand transfer inhibitor.[1] Its deuterated analog,

Cabotegravir-d5, serves as an invaluable tool in pharmacokinetic and metabolic research.[2]

The incorporation of five deuterium atoms provides a stable isotopic label, making it an ideal

internal standard for mass spectrometry-based quantification of Cabotegravir in biological

matrices.[1][2] This guide focuses on the sourcing and technical specifications of research-

grade Cabotegravir-d5.

Manufacturers and Suppliers
A number of reputable suppliers provide research-grade Cabotegravir-d5. The following table

summarizes key information for some of the prominent suppliers. Researchers are advised to

request batch-specific Certificates of Analysis for the most accurate and up-to-date information.
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Supplier Website CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

Cayman

Chemical
--INVALID-LINK-- 2750534-77-9 C₁₉H₁₂D₅F₂N₃O₅ 410.4

MedChemExpres

s
--INVALID-LINK-- 2750534-77-9 C₁₉H₁₂D₅F₂N₃O₅ 410.38

Clearsynth --INVALID-LINK-- 2750534-77-9 C₁₉H₁₂D₅F₂N₃O₅ 410.38

Veeprho --INVALID-LINK-- N/A C₁₉H₁₂D₅F₂N₃O₅ 410.39

Simson Pharma --INVALID-LINK-- N/A Not Specified Not Specified

Toronto

Research

Chemicals

--INVALID-LINK-- 2750534-77-9 C₁₉H₁₂D₅F₂N₃O₅ 410.38

Quality Specifications
The quality of Cabotegravir-d5 is critical for its use as an internal standard. Key parameters

include chemical purity and the degree of deuterium incorporation. The following table presents

a comparison of specifications provided by different suppliers.
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Supplier Chemical Purity
Deuterium
Incorporation

Storage

Cayman Chemical ≥98% (Cabotegravir)
≥99% deuterated

forms (d₁-d₅); ≤1% d₀
-20°C

MedChemExpress >98% Not Specified

Powder: -20°C for 3

years; In solvent:

-80°C for 6 months,

-20°C for 1 month

Clearsynth Not Specified Not Specified Refer to MSDS

Veeprho Not Specified Not Specified Not Specified

Simson Pharma
Accompanied by

Certificate of Analysis

Accompanied by

Certificate of Analysis
Not Specified

Toronto Research

Chemicals
Not Specified Not Specified -20°C

Note: "Not Specified" indicates that the information is not readily available on the supplier's

website and researchers should inquire directly or refer to the Certificate of Analysis.

Chemical Structure and Deuteration
The chemical structure of Cabotegravir-d5 is identical to Cabotegravir, with the exception of

five hydrogen atoms being replaced by deuterium. This substitution is typically in positions that

are metabolically stable to prevent back-exchange of deuterium for hydrogen in vivo.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/product/b10820234?utm_src=pdf-custom-synthesis
https://www.caymanchem.com/product/31319/cabotegravir-d5
https://veeprho.com/impurities/cabotegravir-d5/
https://www.benchchem.com/product/b10820234#manufacturer-and-supplier-of-research-grade-cabotegravir-d5
https://www.benchchem.com/product/b10820234#manufacturer-and-supplier-of-research-grade-cabotegravir-d5
https://www.benchchem.com/product/b10820234#manufacturer-and-supplier-of-research-grade-cabotegravir-d5
https://www.benchchem.com/product/b10820234#manufacturer-and-supplier-of-research-grade-cabotegravir-d5
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10820234?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10820234?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

